Cas no 77-63-4 (1,3,5,7-Tetramethyltetraphenylcyclotetrasiloxane)

• Product Name: 1,3,5,7-Tetramethyltetraphenylcyclotetrasiloxane
• CAS No: 77-63-4
• MF: C₂₈H₃₂O₄Si₄
• MW: 544.893291473389
• CID: 838151
• PubChem ID: 329755846
• Update Time: 2025-04-19

1,3,5,7-Tetramethyltetraphenylcyclotetrasiloxane Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8-tetramethyl-2,4,6,8-tetraphenylcyclotetrasiloxane
• 2,4,6,8-tetramethyl-2,4,6,8-tetraphenyl-1,3,5,7,2,4,6,8-tetraoxatetrasilocane
• TETRAMETHYLTETRAPHENYLCYCLOTETRASILOXANE
• 2,4,6,8-Tetramethyl-2,4,6,8-tetraphenyl-[1,3,5,7,2,4,6,8]cyclotetrasiloxane
• UNII-3X941D1N9O
• DTXSID0058809
• 2,4,6,8-Tetramethyl-2alpha,4beta,6alpha,8beta-tetraphenylcyclotetrasiloxane
• 2,4,6,8-Tetramethyltetraphenylcyclotetrasiloxane, (2alpha,4alpha,6alpha,8beta)-
• 15331-54-1
• 4885-39-6
• R-2,cis-4,trans-6,trans-8-tetramethyl-2,4,6,8-tetraphenylcyclotetrasiloxane
• Q27254653
• Q27288749
• 2,4,6,8-Tetramethyl-2,4,6,8-tetraphenylcyclotetrasiloxane, technical
• Cyclotetrasiloxane, 2,4,6,8-tetramethyl-2,4,6,8-tetraphenyl-, (2alpha,4alpha,6beta,8beta)-
• 2,4,6,8-TETRAMETHYL-2.ALPHA.,4.ALPHA.,6.ALPHA.,8.ALPHA.-TETRAPHENYLCYCLOTETRASILOXANE
• AS-75553
• 69V746D1JO
• (2alpha,4alpha,6alpha,8alpha)-2,4,6,8-tetramethyltetraphenylcyclotetrasiloxane
• 2,4,6,8-Tetramethyltetraphenylcyclotetrasiloxane, (2alpha,4beta,6alpha,8beta)-
• trans-2,4,6,8-Tetramethyl-2,4,6,8-tetraphenylcyclotetrasiloxane
• 2',4',6,8-Tetramethyl-2,4,6',8'-tetraphenylcyclotetrasiloxane
• 2F641J843Q
• (2alpha,4beta,6alpha,8beta)-2,4,6,8-tetramethyltetraphenylcyclotetrasiloxane
• CYCLOTETRASILOXANE, 2,4,6,8-TETRAMETHYL-2,4,6,8-TETRAPHENYL-
• NS00041099
• UNII-2F641J843Q
• 5131-04-4
• 2,4,6,8-TETRAMETHYLTETRAPHENYLCYCLOTETRASILOXANE, (2.ALPHA.,4.ALPHA.,6.ALPHA.,8.BETA.)-
• 2,4,6,8-TETRAMETHYLTETRAPHENYLCYCLOTETRASILOXANE, (2.ALPHA.,4.BETA.,6.ALPHA.,8.BETA.)-
• 2,4,6,8-Tetramethyltetraphenylcyclotetrasiloxane, (2alpha,4alpha,6beta,8beta)-
• SCHEMBL206800
• UNII-S730L28U5W
• 5D1PCT0W4D
• Q27258170
• 2,4,6,8-TETRAMETHYL-2.ALPHA.,4.BETA.,6.ALPHA.,8.BETA.-TETRAPHENYLCYCLOTETRASILOXANE
• 4-[(2R,6S)-2,6-dimethyl-1-piperidyl]-1-phenyl-1-pyridin-2-yl-butan-1-olhydrochloride
• Cyclotetrasiloxane, 2,4,6,8-tetramethyl-2,4,6,8-tetraphenyl-, (2.alpha.,4.alpha.,6.beta.,8.beta.)-
• CYCLOTETRASILOXANE, 2,4,6,8-TETRAMETHYL-2,4,6,8-TETRAPHENYL-, (2.ALPHA.,4.ALPHA.,6.ALPHA.,8.ALPHA.)-
• 2,4,6,8-TETRAMETHYLTETRAPHENYLCYCLOTETRASILOXANE, (2.ALPHA.,4.ALPHA.,6.ALPHA.,8.ALPHA.)-
• CYCLOTETRASILOXANE, 2,4,6,8-TETRAMETHYL-2,4,6,8-TETRAPHENYL-, (2.ALPHA.,4.BETA.,6.ALPHA.,8.BETA.)-
• S730L28U5W
• 77-63-4
• tetraphenyltetramethylcyclo-tetrasiloxane
• 2,4,6,8-TETRAMETHYLTETRAPHENYLCYCLOTETRASILOXANE, (2.ALPHA.,4.ALPHA.,6.BETA.,8.BETA.)-
• CYCLOTETRASILOXANE, 2,4,6,8-TETRAMETHYL-2,4,6,8-TETRAPHENYL-, (2.ALPHA.,4.ALPHA.,6.ALPHA.,8.BETA.)-
• (2alpha,4alpha,6beta,8beta)-2,4,6,8-tetramethyltetraphenylcyclotetrasiloxane
• (2alpha,4alpha,6alpha,8beta)-2,4,6,8-tetramethyltetraphenylcyclotetrasiloxane
• Cyclotetrasiloxane, 2,4,6,8-tetramethyl-2,4,6,8-tetraphenyl-, (2alpha,4beta,6alpha,8beta)-
• EINECS 201-045-0
• 2,4,6,8-Tetramethyltetraphenylcyclotetrasiloxane
• Cyclotetrasiloxane, 2,4,6,8-tetramethyl-2,4,6,8-tetraphenyl-, (2alpha,4alpha,6alpha,8beta)-
• UNII-69V746D1JO
• cyclotetrasiloxane, 2,4,6,8-tetramethyl-2,4,6,8- tetraphenyl-
• Q27261849
• 3X941D1N9O
• 2，4，6，8-Tetramethyl-2，4，6，8-tetraphenylcyclotetrasiloxane technical
• G78478
• 1,3,5,7-Tetramethyltetraphenylcyclotetrasiloxane

• MDL： MFCD01862826
• Inchi： 1S/C28H32O4Si4/c1-33(25-17-9-5-10-18-25)29-34(2,26-19-11-6-12-20-26)31-36(4,28-23-15-8-16-24-28)32-35(3,30-33)27-21-13-7-14-22-27/h5-24H,1-4H3
• InChI Key： IRVZFACCNZRHSJ-UHFFFAOYSA-N
• SMILES： [Si]1(C)(C2C=CC=CC=2)O[Si](C)(C2C=CC=CC=2)O[Si](C)(C2C=CC=CC=2)O[Si](C)(C2C=CC=CC=2)O1

Computed Properties

• Exact Mass: 544.13776
• Monoisotopic Mass: 544.13776564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• Density: 1.13
• Melting Point: 99°C
• Refractive Index: 1.5461
• PSA: 36.92
• LogP: 3.98320

1,3,5,7-Tetramethyltetraphenylcyclotetrasiloxane Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• RTECS：NI6755100